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Compound of Interest

Compound Name: Cyclobutrifluram

Cat. No.: B12774741 Get Quote

Authoritative Application Notes and Protocols for Researchers, Scientists, and Drug

Development Professionals

Cyclobutrifluram, a novel succinate dehydrogenase inhibitor (SDHI), has emerged as a potent

dual-action fungicide and nematicide for horticultural applications.[1][2] Marketed under trade

names such as Tymirium® and Trefinti®, this active ingredient offers targeted control of a broad

spectrum of soil-borne pathogens and plant-parasitic nematodes.[3][4] Its unique mode of

action, which disrupts mitochondrial respiration in target organisms, provides a valuable tool for

integrated pest management (IPM) strategies.[1][5][6] This document provides detailed

application notes and experimental protocols for the use of Cyclobutrifluram in a research

setting, with a focus on soil drench applications.

Mechanism of Action
Cyclobutrifluram functions by inhibiting the succinate dehydrogenase (SDH) complex, also

known as Complex II, in the mitochondrial electron transport chain of fungi and nematodes.[1]

[5][6] This inhibition blocks the conversion of succinate to fumarate, a critical step in the citric

acid cycle and cellular respiration, ultimately leading to the cessation of ATP production and cell

death.[1] In nematodes, this manifests as reduced motility, cessation of feeding, and paralysis,

with symptoms appearing within 24-48 hours and death occurring within 72-96 hours.[1] Fungi

exhibit inhibition of mycelial growth and spore formation within 12-24 hours.[1]

Figure 1: Simplified signaling pathway of Cyclobutrifluram's mode of action.
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Application Parameters and Efficacy
The efficacy of Cyclobutrifluram is influenced by several factors, including application rate,

soil type, and environmental conditions. It is crucial to adhere to recommended guidelines to

ensure optimal performance and minimize the risk of resistance development.

Table 1: Recommended Soil Drench Application Rates
for Cyclobutrifluram

Crop Category Application Rate (g a.i./ha) Notes

Vegetables (e.g., Lettuce,

Tomato, Pepper)
150 - 300

Apply as a drench during

transplanting or to seedlings.

[1] Restricted use may apply

due to withdrawal periods.[1]

Fruiting Vegetables (In-furrow) 150 - 300

Higher rates up to 450 g a.i./ha

may be used in high-pressure

situations.[1]

Ornamentals
209 - 420 (0.187 - 0.375 lb

a.i./A)

Can be applied as a container

drench or soil application via

chemigation or broadcast.[7][8]

Turf
308 - 616 (0.275 - 0.550 lb

a.i./A)

Up to 2 applications of 550

mL/ha or 4 applications of 275

mL/ha.[5]

Coffee 150 - 300

Application at the base of the

plant in seedlings and

preventive treatment in

nurseries.[1]

Sugarcane 150 - 300
In-furrow application in areas

with nematode infestations.[1]

Fruits (Pre-planting) 150 - 300

Pre-planting soil application

and seedling treatment in

nurseries.[1]
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Note: a.i. = active ingredient. Rates may vary based on product formulation and local

regulations. Always consult the product label.

Table 2: Environmental and Soil Factors Influencing
Efficacy

Factor Optimal Range/Condition Impact on Efficacy

Soil pH 6.0 - 7.5
Optimizes product

performance.[1]

Soil Temperature 15 - 30°C

Temperatures below 10°C can

delay action.[1] Avoid

application at temperatures

above 35°C.[1]

Soil Moisture 60 - 80% Relative Humidity

Avoid application under severe

water stress.[1] Heavy rainfall

within 24 hours of application

can reduce performance.[1]

Soil Organic Matter Low to Moderate

High organic matter can

reduce efficacy due to

adsorption.[1]

Experimental Protocols for Soil Drench Application
The following protocols are designed for small-scale, controlled research experiments.

Preparation of Stock and Working Solutions
This protocol outlines the preparation of a 1000 ppm stock solution and subsequent working

solutions.
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Solution Preparation Workflow

Start: Obtain Cyclobutrifluram Formulation 1. Accurately weigh
Cyclobutrifluram formulation

2. Dissolve in a suitable
solvent (e.g., acetone)

3. Transfer to a volumetric flask
and bring to volume with water

Result: 1000 ppm
Stock Solution

4. Perform serial dilutions
to achieve desired

working concentrations

Result: Working Solutions
(e.g., 100, 50, 10 ppm)

End: Solutions ready
for application

Click to download full resolution via product page

Figure 2: Workflow for the preparation of Cyclobutrifluram solutions.

Materials:

Cyclobutrifluram analytical standard or commercial formulation (note the concentration of

the active ingredient)

Analytical balance

Volumetric flasks (e.g., 100 mL, 1000 mL)

Pipettes

Suitable solvent (e.g., acetone, if required for the formulation)

Distilled or deionized water

Magnetic stirrer and stir bar

Procedure:

Calculate the required mass: Based on the purity of the standard or the concentration of the

commercial formulation, calculate the mass needed to prepare a 1000 ppm (1 mg/mL) stock

solution.

Dissolution: Accurately weigh the calculated amount of Cyclobutrifluram. If using a solid

formulation that is not readily water-soluble, first dissolve it in a minimal amount of a suitable

organic solvent like acetone.
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Stock Solution Preparation: Transfer the dissolved Cyclobutrifluram to a volumetric flask

(e.g., 100 mL). Rinse the weighing container with distilled water and add the rinsing to the

flask. Bring the flask to the final volume with distilled water and mix thoroughly using a

magnetic stirrer until the solution is homogenous.

Working Solution Preparation: Prepare the desired working concentrations by performing

serial dilutions from the stock solution. For example, to prepare a 100 ppm solution, dilute 10

mL of the 1000 ppm stock solution to a final volume of 100 mL with distilled water.

Pot-Based Soil Drench Application Protocol
This protocol is suitable for efficacy studies on potted plants.

Materials:

Potted plants with standardized pot size and soil medium

Prepared Cyclobutrifluram working solutions

Graduated cylinders or measuring cups

Watering can or beaker for application

Untreated control group

Procedure:

Pre-treatment Conditions: Ensure all plants are uniformly watered 24 hours prior to treatment

to avoid immediate leaching and to ensure consistent soil moisture.

Determine Application Volume: Calculate the volume of the drench solution to be applied to

each pot. This volume should be sufficient to moisten the entire root zone without causing

excessive drainage. A general guideline is to apply a volume equivalent to 20-25% of the

pot's volume.

Application: Slowly and evenly apply the calculated volume of the appropriate working

solution to the soil surface of each pot. Avoid direct contact with the foliage unless it is part of

the experimental design.
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Control Group: Treat the control group with an equal volume of water (and solvent if used in

the treatment solutions).

Post-treatment Care: Maintain the plants under controlled environmental conditions

(temperature, light, humidity) for the duration of the experiment. Avoid watering for at least 24

hours after application to allow for absorption.

Data Collection: At predetermined intervals, assess the plants for phytotoxicity and collect

soil and/or root samples for nematode or fungal population analysis.

Resistance Management
To ensure the long-term efficacy of Cyclobutrifluram, it is essential to implement a resistance

management strategy.[1]

Rotation: Rotate Cyclobutrifluram with nematicides and fungicides that have different

modes of action.[1]

Integrated Pest Management (IPM): Incorporate non-chemical control methods, such as the

use of resistant cultivars and monitoring of pest populations, to reduce reliance on chemical

treatments.[1][7]

Limited Applications: Limit the number of consecutive applications to 2-3 harvests to

minimize selection pressure for resistant individuals.[1]

By following these detailed protocols and recommendations, researchers can effectively utilize

Cyclobutrifluram in their horticultural studies to develop novel and sustainable pest

management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocols-for-cyclobutrifluram-in-horticulture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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